Cas no 25784-00-3 (2-(2-hydroxyethyl)aminobenzoic acid)

• Product Name: 2-(2-hydroxyethyl)aminobenzoic acid
• CAS No: 25784-00-3
• Molecular Formula: C₉H₁₁NO₃
• Molecular Weight: 181.18854
• CID: 265230
• PubChem ID: 117636

2-(2-hydroxyethyl)aminobenzoic acid Properties

Names and Identifiers

• Benzoic acid,2-[(2-hydroxyethyl)amino]-
• 2-(2-hydroxyethylamino)benzoic acid
• 2-(2-HYDROXY-ETHYLAMINO)-BENZOIC ACID
• 2-[(2-Hydroxyethyl)amino]benzoic acid
• 4-14-00-01025 (Beilstein Handbook Reference)
• CHEMBL1464388
• N-2-Hydroxyethylanthranilic acid
• 2-((2-Hydroxyethyl)amino)benzoicacid
• AKOS000114617
• EN300-00207
• CS-0218132
• 3-Phenyl-2-(1H-tetrazol-1-yl)propanoicacid
• Z56845199
• SB85276
• 2-((2-Hydroxyethyl)amino)benzoic acid
• BRN 2721181
• Oprea1_575651
• 25784-00-3
• SMR000371125
• Enamine_003538
• 2-(2-Hydroxy-ethylamino)benzoic acid
• NCGC00246037-01
• SCHEMBL9279236
• HMS2674D12
• J-505642
• CHEBI:211564
• IDI1_007181
• MLS000776124
• HMS1404A18
• MFCD01661528
• DTXSID40180451
• N-(2-hydroxyethyl)amino benzoic acid
• Benzoic acid, 2-((2-hydroxyethyl)amino)-
• G22909
• 2-[(2-HYDROXYETHYL)AMINO]BENZOATE
• 2-Aminobenzoic acid, N-(2-hydroxyethyl)-
• 2-((2-Hydroxyethyl)amino)benzoate
• DTXCID50102942
• 2-((2-hydroxyethyl)amino)-benzoicaci
• STL262698
• AF-399/15540212

• MDL： MFCD01661528
• InChIKey： KULNOANNPOGHQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO3/c11-6-5-10-8-4-2-1-3-7(8)9(12)13/h1-4,10-11H,5-6H2,(H,12,13)
• SMILES： C1=CC=C(C(=C1)C(=O)O)NCCO

Computed Properties

• Exact Mass: 181.07393
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.074
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.56
• Refractive Index: 1.642
• Boiling Point: 410.1°C at 760 mmHg
• Flash Point: 201.8°C
• Density: 1.337

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids